Cas no 99545-16-1 ((+-)-Psi-Conhydrin)
(+-)-Psi-Conhydrin structure
Product Name:(+-)-Psi-Conhydrin
CAS No:99545-16-1
MF:C8H18ClNO
MW:179.687621593475
CID:2061743
PubChem ID:15346658
Update Time:2025-04-21
(+-)-Psi-Conhydrin Chemical and Physical Properties
Names and Identifiers
-
- (+-)-Psi-Conhydrin
- (3RS,6RS)- Pseudoconhydrine
- (d,l)-pseudo-Conhydrin
- 6-propyl-piperidin-3-ol
- B,HCl- Pseudoconhydrine
- Pseudoconhydrin
- Pseudoconhydrine
- (3S,6S)-6-propylpiperidin-3-ol,hydrochloride
- (+)-Pseudoconhydrine hydrochloride
- .PSI.-CONHYDRINE HYDROCHLORIDE
- Pseudoconhydrine hydrochloride
- Pseudoconhydrine hydrochloride [MI]
- psi-Conhydrine hydrochloride
- UNII-K6Q8F8MC8H
- K6Q8F8MC8H
- Q27282024
- 99545-16-1
- 3-Piperidinol, 6-propyl-, hydrochloride (1:1), (3S,6S)-
- (3S-Trans)-6-propyl-3-piperidinol hydrochloride
-
- Inchi: 1S/C8H17NO.ClH/c1-2-3-7-4-5-8(10)6-9-7;/h7-10H,2-6H2,1H3;1H/t7-,8-;/m0./s1
- InChI Key: XTHXKHDDHDEPJV-WSZWBAFRSA-N
- SMILES: Cl.O[C@@H]1CN[C@@H](CCC)CC1
Computed Properties
- Exact Mass: 179.1076919Da
- Monoisotopic Mass: 179.1076919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 95.3
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3Ų
(+-)-Psi-Conhydrin Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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